Cas no 496778-39-3 (N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide)

• Product Name: N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide
• CAS No: 496778-39-3
• MF: C₂₂H₃₀N₂O₂
• MW: 354.485805988312
• CID: 5435931
• Update Time: 2025-10-23

N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[4-(diethylamino)phenyl]-4-(2,4-dimethylphenoxy)-
• N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide

• Inchi： 1S/C22H30N2O2/c1-5-24(6-2)20-12-10-19(11-13-20)23-22(25)8-7-15-26-21-14-9-17(3)16-18(21)4/h9-14,16H,5-8,15H2,1-4H3,(H,23,25)
• InChI Key： QTFSWLQQUMRYPW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1)(=O)CCCOC1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide

Recent Advances in the Study of N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide (CAS: 496778-39-3)

The compound N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide (CAS: 496778-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications. This research brief aims to summarize the latest findings and provide insights into the future directions of research on this compound.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide exhibits a high affinity for certain receptor proteins, which may underlie its pharmacological effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites and understand the structural basis of these interactions. These findings are crucial for the rational design of derivatives with enhanced efficacy and selectivity.

In addition to its binding properties, the pharmacokinetic profile of N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide has been a subject of intense study. Recent in vivo experiments have demonstrated favorable absorption and distribution characteristics, with the compound showing good bioavailability and tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are exploring various formulation strategies, including prodrug approaches and nano-carrier systems, to address these issues.

The therapeutic potential of N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide has been investigated in several disease models. Notably, it has shown efficacy in preclinical studies of inflammatory disorders and certain types of cancer. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, has been implicated in its anti-inflammatory and anti-proliferative effects. These findings have spurred interest in its development as a novel therapeutic agent, with several patents filed in recent years covering its use in various indications.

Despite these promising developments, several challenges remain in the translation of N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide from bench to bedside. Issues such as scalability of synthesis, long-term safety, and regulatory hurdles need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are underway to accelerate the development process. Future research directions may include the exploration of combination therapies and the identification of biomarkers for patient stratification.

In conclusion, N-4-(diethylamino)phenyl-4-(2,4-dimethylphenoxy)butanamide represents a compelling case study in the intersection of chemical biology and drug discovery. The latest research highlights its potential as a versatile scaffold for the development of novel therapeutics. As our understanding of its mechanism and applications continues to grow, this compound may pave the way for innovative treatments in areas of unmet medical need.